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Compound of Interest

Compound Name: CGP37157

Cat. No.: B1668498

Audience: Researchers, scientists, and drug development professionals.

Introduction: CGP37157 is a potent and selective cell-permeable inhibitor of the mitochondrial
Na+/Ca2+ exchanger (NCLX or mNCX), with an IC50 value in the sub-micromolar range,
approximately 0.4 uM.[1][2] It is a valuable pharmacological tool for investigating the role of
mitochondrial calcium homeostasis in various cellular processes, including signal transduction,
bioenergetics, and cell death.[3][4] CGP37157 has been utilized in studies related to
neuroprotection and excitotoxicity. This document provides a detailed protocol for the

preparation, storage, and handling of a stock solution of CGP37157 in Dimethyl Sulfoxide
(DMSO).

Physicochemical Properties of CGP37157

A summary of the key properties of CGP37157 is presented below.
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Property Value References
Molecular Formula C15H11CI2NOS

Molecular Weight 324.22 g/mol

Appearance White to off-white solid

Solubility in DMSO = 65 mg/mL (= 200 mM)

Purity =95%

CAS Number 75450-34-9

Experimental Protocol: Preparation of a 10 mM
CGP37157 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CGP37157 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for

cell-based assays.

Materials:

e CGP37157 powder (purity 295%)

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile pipette tips

Procedure:

» Acclimatization: Before opening, allow the vial of CGP37157 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture
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onto the hygroscopic compound.

o Weighing: Carefully weigh out 1 mg of CGP37157 powder using a calibrated analytical
balance and place it into a sterile microcentrifuge tube.

e Solvent Addition: Based on the molecular weight of 324.22 g/mol , add 308.43 pL of
anhydrous DMSO to the tube containing the 1 mg of CGP37157 to achieve a final
concentration of 10 mM.

o Note: DMSO is highly hygroscopic. Use a fresh, unopened bottle or a properly stored
anhydrous grade to ensure maximum solubility.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be clear and free of particulates.

o Troubleshooting: If precipitation or incomplete dissolution occurs, gentle warming of the
solution in a 37°C water bath or brief sonication can aid in solubilization.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 uL) in sterile
cryovials or microcentrifuge tubes.

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and solvent. Store the aliquots protected from light at -20°C or -80°C.

Storage and Stability:
e Solid Compound: Store the powder at -20°C for long-term stability (= 4 years).

e Stock Solution:

[e]

Store at -20°C for up to 1 year.

o

Store at -80°C for up to 2 years for maximum stability.

[¢]

Solutions in DMSO may be stored at -20°C for up to 3 months.

[¢]

Crucially, avoid multiple freeze-thaw cycles.
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Stock Solution Concentration Calculator

To prepare stock solutions of different concentrations, use the following table. The volumes are
calculated for weighing out 1 mg of CGP37157 (MW = 324.22).

. . Volume of DMSO to Add to 1 mg of
Desired Concentration

CGP37157
1mM 3.084 mL
5 mM 616.9 pL
10 mM 308.4 uL
20 mM 154.2 pL
50 mM 61.7 uL

Visualizations
Signaling Pathway of CGP37157 Action
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Caption: Mechanism of CGP37157 inhibiting the mitochondrial Na+/Ca2+ exchanger (NCLX).

Experimental Workflow
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Caption: Workflow for preparing CGP37157 stock and its use in a typical cell-based assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CGP37157 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668498#how-to-prepare-a-stock-solution-of-
cgp37157-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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